molecular formula C16H14N2O2 B8727723 2-(2-Pyridyl)-3-(3,4-dimethoxy-phenyl)-2-propenenitrile CAS No. 6602-17-1

2-(2-Pyridyl)-3-(3,4-dimethoxy-phenyl)-2-propenenitrile

Cat. No.: B8727723
CAS No.: 6602-17-1
M. Wt: 266.29 g/mol
InChI Key: QXSRLZYSIFQJJS-UHFFFAOYSA-N
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Description

2-(2-Pyridyl)-3-(3,4-dimethoxy-phenyl)-2-propenenitrile is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

6602-17-1

Molecular Formula

C16H14N2O2

Molecular Weight

266.29 g/mol

IUPAC Name

3-(3,4-dimethoxyphenyl)-2-pyridin-2-ylprop-2-enenitrile

InChI

InChI=1S/C16H14N2O2/c1-19-15-7-6-12(10-16(15)20-2)9-13(11-17)14-5-3-4-8-18-14/h3-10H,1-2H3

InChI Key

QXSRLZYSIFQJJS-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)C=C(C#N)C2=CC=CC=N2)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2.0 g (12.0 mmole) 3,4-dimethoxybenzaldehyde in 75 ml absolute ethanol are added 1.56 g (13.3 mmole) 2-pyridylacetonitrile and 12 drops piperidine. The reaction flask is equipped with a condenser and a drying tube (using anhydrous CaSO4), and the reaction is stirred and heated. After refluxing for 6 hours, the reaction is allowed to cool to room temperature and stirred overnight for 16 hours. The solvent is removed by rotary evaporation, and the residue purified by flash chromatography on silica gel, eluting with hexane-ethyl acetate, 4:1. The yellow solid is recrystallized from acetone-hexane to give 2-(2-pyridyl)-3-(3,4-dimethoxy-phenyl)-2-ProPenenitrile, m.p. 112 °-114° C.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.56 g
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
[Compound]
Name
CaSO4
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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